Cas no 302964-02-9 (2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid
• CAS No: 302964-02-9
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• MDL: MFCD06796614
• CID: 299372
• PubChem ID: 22271442
• Update Time: 2025-06-07

2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Boc-Aminothiazole-5-carboxylic acid
• 2-(tert-butoxycarbonylamino)thiazole-5-carboxylic acid
• 2-N-Boc-Amino-Thiazole-5-Carboxylic Acid
• 2-[(tert-Butoxycarbonyl)amino]-1,3-thiazole-5-carboxylic acid
• 2-N-Boc-aminothiazole-5-carboxylic acid
• 5-Thiazolecarboxylicacid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-(N-BOC)-Aminothiazole-5-carboxylic acid
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-thiazole-5-carboxylic acid
• 2-(Boc-amino)thiazole-5-carboxylic Acid
• 2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid
• QNFLEDLPOVONCN-UHFFFAOYSA-N
• MFCD06796614
• 2-({[(2-Methyl-2-propanyl)oxy]carbonyl}amino)-1,3-thiazole-5-carboxylic acid
• EN300-128916
• Z1505691107
• B4552
• AM20090414
• 5-THIAZOLECARBOXYLIC ACID, 2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-
• DTXSID40624128
• AKOS005073075
• FT-0646107
• SY006797
• 302964-02-9
• Q-102479
• CS-W003341
• 2-Boc-Aminothiazole-5-carboxylicacid
• HC-0747
• SCHEMBL951493
• 2-((tert-butoxycarbonyl)amino)thiazole-5-carboxylic acid
• 2-N-Boc-amino-thiazole-5-carboxylic acid, AldrichCPR
• AB29494
• 2-tert-butoxycarbonylaminothiazole-5-carboxylic acid
• 2-tert-butoxycarbonylamino-thiazole-5-carboxylic acid
• ALBB-031207
• DB-012655
• BBL101020
• STL554814

• MDL： MFCD06796614
• Inchi： 1S/C9H12N2O4S/c1-9(2,3)15-8(14)11-7-10-4-5(16-7)6(12)13/h4H,1-3H3,(H,12,13)(H,10,11,14)
• InChI Key： QNFLEDLPOVONCN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 244.05200
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.406±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 210-216°C
• Solubility: Very slightly soluble (0.76 g/l) (25 º C),
• PSA: 116.76000
• LogP: 2.26130

2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C